ethyl 5-methyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: ethyl 5-methyl-1-[6-(4-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carboxylate
• InChI: InChI=1S/C18H18N4O3/c1-4-24-18(23)15-10-21-22(13(15)3)16-9-17(20-11-19-16)25-14-7-5-12(2)6-8-14/h5-11H,4H2,1-3H3
• InChI Key: WEJGXRBGOSZBMQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC(=NC=N2)OC3=CC=C(C=C3)C)C

Description

Ethyl 5-methyl-1-[6-(4-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as "EMPC" and has been synthesized using different methods.

Scientific Research Applications

EMPC has been extensively studied for its potential applications in various fields, such as cancer research, inflammation, and Alzheimer's disease. In cancer research, EMPC has been found to inhibit the growth of cancer cells by inducing apoptosis. Inflammation is a significant contributor to various diseases, and EMPC has been found to possess anti-inflammatory properties. In Alzheimer's disease, EMPC has been found to inhibit acetylcholinesterase activity, which is an enzyme that breaks down acetylcholine, a neurotransmitter involved in memory and learning.

Mechanism of Action

EMPC exerts its biological effects by inhibiting specific enzymes and signaling pathways. For example, EMPC inhibits the activity of acetylcholinesterase, leading to an increase in acetylcholine levels in the brain. EMPC also inhibits the activity of certain kinases, such as protein kinase B and extracellular signal-regulated kinase, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
EMPC has been found to have various biochemical and physiological effects, such as anti-inflammatory, anti-tumor, and neuroprotective effects. EMPC has also been found to reduce oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

EMPC has several advantages for lab experiments, such as its stability, ease of synthesis, and availability. However, EMPC also has limitations, such as its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for EMPC research. Firstly, the synthesis of EMPC analogs with improved bioavailability and efficacy is an area of interest. Secondly, the development of EMPC-based drug delivery systems for targeted drug delivery is another area of research. Lastly, the investigation of EMPC's potential applications in other fields, such as cardiovascular diseases and diabetes, is an area of interest.
Conclusion:
In conclusion, EMPC is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions of EMPC have been discussed in this paper. EMPC has shown promising results in various studies, and further research is needed to explore its potential applications fully.

Synthesis Methods

EMPC can be synthesized using various methods, such as the one-pot synthesis method and the multi-step synthesis method. The one-pot synthesis method involves the reaction of 4-methylphenol, pyrimidine-4-carboxylic acid, and ethyl 2,3-dimethylbut-2-enoate in the presence of a catalyst. The multi-step synthesis method involves the reaction of different chemical compounds to form EMPC. Both methods have been used to synthesize EMPC successfully.